N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine

• IUPAC Name: 2-chloro-N-(1-phenylethyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H12ClN3/c1-9(10-5-3-2-4-6-10)15-11-7-8-14-12(13)16-11/h2-9H,1H3,(H,14,15,16)
• InChI Key: ZYGQTBCVYARGGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC(=NC=C2)Cl
• Molecular Formula: C12H12ClN3
• DSSTOX Substance ID: DTXSID201262746
• Molecular Weight: 233.69 g/mol
• CAS RN: 71406-75-2

Description

N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine, also known as CGS-15943, is a potent and selective antagonist of the adenosine A1 receptor. It was first synthesized in the 1980s and has since been widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine acts as a competitive antagonist of the adenosine A1 receptor, which is one of four subtypes of adenosine receptors. Adenosine receptors are G protein-coupled receptors that are activated by the endogenous ligand adenosine, which is released from cells under various physiological and pathological conditions. Activation of adenosine receptors has been shown to have a wide range of effects on cellular signaling pathways, ion channels, and other cellular processes.
Biochemical and physiological effects
N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine has been shown to have a wide range of biochemical and physiological effects, including inhibition of platelet aggregation, modulation of neurotransmitter release, regulation of heart rate and blood pressure, and modulation of immune cell function. It has also been shown to have anti-inflammatory and analgesic effects in various animal models.

Advantages and Limitations for Lab Experiments

N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine is a potent and selective antagonist of the adenosine A1 receptor, which makes it a useful tool for studying the role of adenosine receptors in various physiological and pathological processes. However, it is important to note that N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine has limitations in terms of its selectivity and potency, and it may also have off-target effects on other cellular processes.

Future Directions

There are many potential future directions for research on N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine and adenosine receptors. Some possible areas of focus include:
1. Development of more selective and potent adenosine receptor antagonists for use in scientific research and potential therapeutic applications.
2. Investigation of the role of adenosine receptors in various disease states, including neurological disorders, cardiovascular disease, and cancer.
3. Exploration of the potential therapeutic applications of adenosine receptor antagonists, including their use as anti-inflammatory and analgesic agents.
4. Investigation of the interactions between adenosine receptors and other cellular signaling pathways, including the role of adenosine receptors in modulating immune cell function and inflammation.
5. Development of novel drug delivery systems for adenosine receptor antagonists, including targeted delivery to specific tissues or cells.

Synthesis Methods

N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine can be synthesized using a multi-step process involving the reaction of 2-chloro-4-pyrimidinamine with 1-phenylethylamine in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then subjected to further reactions to yield the final product.

Scientific Research Applications

N-(2-chloro-4-pyrimidinyl)-N-(1-phenylethyl)amine has been extensively used in scientific research to study the role of adenosine receptors in various physiological and pathological processes. It has been shown to have a wide range of effects on the central nervous system, cardiovascular system, immune system, and other organ systems.